Cas no 1261644-94-3 (2-Cyano-4-methoxymandelic acid)

• Product Name: 2-Cyano-4-methoxymandelic acid
• CAS No: 1261644-94-3
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 4942860
• Update Time: 2025-05-28

2-Cyano-4-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-methoxymandelic acid

• Inchi： 1S/C10H9NO4/c1-15-7-2-3-8(6(4-7)5-11)9(12)10(13)14/h2-4,9,12H,1H3,(H,13,14)
• InChI Key： ZMMUCYIYIOQKQG-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(=CC=1C#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 0.5
• Topological Polar Surface Area: 90.6

Additional information on 2-Cyano-4-methoxymandelic acid

Comprehensive Overview of 2-Cyano-4-methoxymandelic acid (CAS No. 1261644-94-3): Properties, Applications, and Industry Insights

2-Cyano-4-methoxymandelic acid (CAS 1261644-94-3) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This cyanomandelic acid derivative combines a methoxy group and a cyano functional group, making it valuable for synthetic chemistry applications. Researchers are increasingly exploring its role as a chiral building block in drug development, particularly for designing enzyme inhibitors and metabolically stable compounds.

Recent studies highlight the compound's potential in addressing modern drug discovery challenges, such as improving oral bioavailability and target selectivity. Its hydrogen-bonding capacity and stereochemical properties make it relevant to fragment-based drug design (FBDD), a trending approach in precision medicine. The 1261644-94-3 CAS registry number frequently appears in patent literature related to kinase modulators and GPCR-targeted therapies, aligning with current industry focus on personalized therapeutics.

From a synthetic perspective, 2-Cyano-4-methoxymandelic acid serves as a versatile intermediate for asymmetric synthesis. Its electron-withdrawing cyano group enhances reactivity in nucleophilic substitution reactions, while the methoxy substituent influences regioselectivity. These characteristics answer frequent search queries about "modifying mandelic acid derivatives" and "introducing polar groups in lead compounds." Analytical data shows growing interest in its HPLC purification methods and stability under physiological conditions.

The compound's physicochemical properties warrant special discussion. With a molecular weight of 207.19 g/mol and logP values suggesting moderate lipophilicity, it occupies a strategic position in property-based drug design. Laboratory protocols often focus on its crystallization behavior and solubility in DMSO/water mixtures – practical considerations for researchers searching "handling cyano-containing acids." Thermal analysis reveals stability up to 150°C, important for process chemistry optimization.

Emerging applications include its use in developing fluorescence probes and metal-chelating agents, responding to market demand for diagnostic tools. The 1261644-94-3 material has been referenced in studies about ROS detection systems and enzyme activity assays, connecting to popular topics like oxidative stress monitoring. Its structure-activity relationship (SAR) profile makes it a candidate for allosteric modulator development, particularly in neurodegenerative disease research.

Quality control aspects of 2-Cyano-4-methoxymandelic acid involve rigorous spectroscopic characterization. FTIR spectra typically show distinct carbonyl stretching (1720 cm^-1) and nitrile absorption (2250 cm^-1) bands, while ¹³C NMR confirms the methoxy carbon at 55-60 ppm. These analytical markers address common questions about "verifying mandelic acid derivatives" and "identifying cyano compounds." Current Good Manufacturing Practice (cGMP) considerations include monitoring residual solvents and enantiomeric purity during scale-up.

Environmental and regulatory perspectives position this compound favorably. Unlike many nitrile-containing compounds, 2-Cyano-4-methoxymandelic acid demonstrates low ecotoxicity in standard assays, answering sustainability concerns in green chemistry initiatives. Its biodegradation pathways have been modeled for environmental risk assessment, showing rapid fragmentation under aerobic conditions. These attributes make it compliant with REACH regulations and suitable for international pharmaceutical projects.

Future research directions may explore its prodrug potential or incorporation into bioconjugates. The scientific community shows growing interest in its pharmacophore mapping capabilities and possible role in covalent inhibitor design. As synthetic methodologies advance, 1261644-94-3 will likely gain prominence in peptidomimetic chemistry and macrocycle synthesis – areas receiving substantial investment in biotech innovation pipelines worldwide.